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Compound of Interest

Compound Name: MLN120B

Cat. No.: B7980660

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of MLN120B, a potent IkB kinase 3
(IKKp) inhibitor. Adherence to these procedures is critical to mitigate risks to personnel and
prevent environmental contamination.

Key Safety and Hazard Information

MLN120B presents specific hazards that necessitate careful handling and disposal. The
following table summarizes the key hazard information as identified in its Material Safety Data
Sheet (MSDS).[1]
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Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the mandatory steps for the safe disposal of MLN120B. This
procedure is designed to prevent accidental exposure and environmental release.

[EEN

. Personal Protective Equipment (PPE) Confirmation:

Before handling MLN120B waste, ensure you are wearing appropriate PPE, including safety
goggles with side-shields, protective gloves, and an impervious lab coat.[1]

2. Waste Segregation:

Designate a specific, clearly labeled, and sealed container for MLN120B waste.

Do not mix MLN120B waste with other chemical waste streams unless explicitly permitted by

your institution's hazardous waste management guidelines.
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3. Containerization of Waste:

e Solid Waste: Collect all solid MLN120B waste, including empty vials, contaminated
consumables (e.g., pipette tips, tubes), and protective paper, in the designated waste
container.

e Liquid Waste: Collect all solutions containing MLN120B in a sealed, leak-proof container
clearly labeled with the chemical name and hazard symbols.

e Ensure the container is kept tightly sealed when not in use.[1]
4. Labeling:

o Clearly label the waste container with "Hazardous Waste," "MLN120B," and the relevant
hazard pictograms (e.g., harmful, environmental hazard).

5. Storage Pending Disposal:

o Store the sealed waste container in a cool, well-ventilated area designated for hazardous
waste storage.[1]

o Keep the container away from incompatible materials such as strong acids, alkalis, and
oxidizing agents.[1]

6. Final Disposal:

» Arrange for the collection of the MLN120B waste by a licensed and approved hazardous
waste disposal company.

e Crucially, MLN120B and its container must be disposed of at an approved waste disposal
plant.[1] Do not dispose of MLN120B down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of MLN120B.
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Caption: Logical workflow for the safe disposal of MLN120B.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
compliance with environmental regulations, building a culture of safety and responsibility within
your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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